Cas no 145300-04-5 (1-(2-fluoro-5-hydroxyphenyl)ethan-1-one)

1-(2-Fluoro-5-hydroxyphenyl)ethan-1-one is a fluorinated aromatic ketone characterized by the presence of a hydroxyl group at the 5-position and a fluorine substituent at the 2-position of the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The fluorine and hydroxyl functional groups enhance its reactivity, enabling selective modifications for targeted molecular frameworks. Its structural features contribute to improved stability and bioavailability in derivative compounds. The compound is typically handled under controlled conditions due to its reactive nature, and its purity is critical for high-yield synthetic applications. Suitable for research and industrial-scale processes requiring precise fluorinated building blocks.
1-(2-fluoro-5-hydroxyphenyl)ethan-1-one structure
145300-04-5 structure
Product Name:1-(2-fluoro-5-hydroxyphenyl)ethan-1-one
CAS No:145300-04-5
MF:C8H7FO2
MW:154.138386011124
MDL:MFCD09038472
CID:136274
PubChem ID:14972989
Update Time:2025-06-09

1-(2-fluoro-5-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-5-hydroxyphenyl)ethanone
    • 2'-FLUORO-5'-HYDROXYACETOPHENONE
    • Ethanone,1-(2-fluoro-5-hydroxyphenyl)-
    • Ethanone, 1-(2-fluoro-5-hydroxyphenyl)- (9CI)
    • 1-(2-fluoro-5-hydroxyphenyl)ethan-1-one
    • Ethanone, 1-(2-fluoro-5-hydroxyphenyl)-
    • 2'-FLUOR-5'-HYDROXYACETOPHENONE
    • 2-FLUORO-5-HYDROXYACETOPHENONE
    • 2 -Fluoro-5 -Hydroxyacetophenone
    • CL8643
    • AS05186
    • VZ34275
    • 1-(2-fluoro-5-hydroxy-phenyl)ethanone
    • D
    • DS-17913
    • SCHEMBL13100129
    • 2/'-Fluoro-5/'-Hydroxyacetophenone
    • FT-0650976
    • 2 inverted exclamation mark -Fluoro-5 inverted exclamation mark -hydroxyacetophenone
    • DTXSID10566309
    • SY027904
    • AKOS006330039
    • MFCD09038472
    • Z1198184516
    • 145300-04-5
    • CS-0043957
    • EN300-115667
    • DB-006125
    • MDL： MFCD09038472
    • Inchi： 1S/C8H7FO2/c1-5(10)7-4-6(11)2-3-8(7)9/h2-4,11H,1H3
    • InChI Key： IYTWDJSAUFFBRM-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C=C1C(C)=O)O

Computed Properties

  • Exact Mass: 154.04300
  • Monoisotopic Mass: 154.04300762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.247
  • Boiling Point: 290.7℃ at 760 mmHg
  • Flash Point: 129.6°C
  • Refractive Index: 1.529
  • PSA: 37.30000
  • LogP: 1.73390

1-(2-fluoro-5-hydroxyphenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(2-fluoro-5-hydroxyphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM249509-5g
1-(2-Fluoro-5-hydroxyphenyl)ethanone
 145300-04-5 95%
5g
 $282 2021-06-16
Chemenu
CM249509-10g
1-(2-Fluoro-5-hydroxyphenyl)ethanone
 145300-04-5 95%
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 $468 2021-06-16
Chemenu
CM249509-25g
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 145300-04-5 95%
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Alichem
A015000093-250mg
2'-Fluoro-5'-hydroxyacetophenone
 145300-04-5 97%
250mg
 494.40 USD 2021-06-21
Alichem
A015000093-500mg
2'-Fluoro-5'-hydroxyacetophenone
 145300-04-5 97%
500mg
 798.70 USD 2021-06-21
Alichem
A015000093-1g
2'-Fluoro-5'-hydroxyacetophenone
 145300-04-5 97%
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 1,549.60 USD 2021-06-21
Chemenu
CM249509-5g
1-(2-Fluoro-5-hydroxyphenyl)ethanone
 145300-04-5 95%
5g
 $282 2022-06-12
Chemenu
CM249509-10g
1-(2-Fluoro-5-hydroxyphenyl)ethanone
 145300-04-5 95%
10g
 $468 2022-06-12
Chemenu
CM249509-25g
1-(2-Fluoro-5-hydroxyphenyl)ethanone
 145300-04-5 95%
25g
 $916 2022-06-12
abcr
AB447284-1 g
2'-Fluoro-5'-hydroxyacetophenone, 95%; .
 145300-04-5 95%
1g
 €172.80 2023-07-18

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